Cas no 2549013-44-5 (4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549013-44-5
• MF: C₁₇H₂₀F₃N₇
• MW: 379.3828125
• CID: 5312769
• PubChem ID: 154883411
• Update Time: 2025-10-29

4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040710960
• F6619-8132
• 2549013-44-5
• 4-(pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine
• 4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C17H20F3N7/c18-17(19,20)13-9-14(22-11-21-13)26-5-7-27(8-6-26)16-10-15(23-12-24-16)25-3-1-2-4-25/h9-12H,1-8H2
• InChI Key： CVVAZGXGOMBEEU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2=CC(=NC=N2)N2CCCC2)CC1)(F)F

Computed Properties

• Exact Mass: 379.17322815g/mol
• Monoisotopic Mass: 379.17322815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.3Ų

Additional information on 4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine: A Comprehensive Overview

The compound 4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine, identified by the CAS number 2549013-44-5, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to a class of heterocyclic compounds that are widely explored for their biological activities, particularly in the context of oncology and central nervous system disorders. Recent advancements in synthetic methodologies and pharmacological studies have further highlighted its significance in drug discovery.

The molecular structure of this compound is characterized by a pyrimidine core, which serves as a scaffold for various functional groups. The presence of a pyrrolidine ring at the 4-position and a piperazine moiety at the 6-position introduces significant structural complexity, enhancing its potential for binding to specific biological targets. The trifluoromethyl group attached to the pyrimidine ring further contributes to its chemical diversity, making it a promising candidate for modulating enzyme activity or receptor interactions.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity.Investigators have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements not only enhance the scalability of the synthesis but also pave the way for large-scale production, which is crucial for preclinical and clinical studies.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several kinases, particularly those implicated in cancer progression. For instance, studies have shown that it effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This makes it a potential candidate for treating cancers characterized by dysregulated cell cycle control.

Beyond its enzymatic targets, this compound has also shown promise in modulating receptor activity. Preclinical studies suggest that it interacts with G-protein coupled receptors (GPCRs), which are involved in various physiological processes. This dual targeting capability underscores its versatility as a therapeutic agent and highlights its potential for treating multifactorial diseases.

One of the most exciting developments in recent years is the exploration of this compound's bioavailability and pharmacokinetics. Researchers have conducted extensive in vivo studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable pharmacokinetic profiles, suggesting that it could be administered orally with minimal systemic toxicity.

Moreover, computational modeling techniques such as molecular docking and machine learning algorithms have been employed to predict its binding affinities and selectivity profiles. These computational approaches have provided valuable insights into its interaction with biological targets at the molecular level, enabling researchers to refine its structure for improved efficacy.

In conclusion, 4-(Pyrrolidin-1-yl)-6-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with promising pharmacological properties, position it as a strong candidate for therapeutic development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.